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Compound of Interest

Compound Name: 9-Hydroxyeriobofuran

Cat. No.: B593529

For Researchers, Scientists, and Drug Development Professionals

This document outlines a proposed protocol for the total synthesis of 9-Hydroxyeriobofuran, a
novel benzofuran derivative with potential therapeutic applications. Due to the absence of a
published total synthesis for this specific compound, this protocol is a composite of established
and reliable methods for the synthesis of substituted benzofurans. The proposed route is
designed to be efficient and adaptable for the synthesis of related analogs for structure-activity
relationship (SAR) studies.

Introduction

Benzofuran derivatives are a significant class of heterocyclic compounds found in numerous
natural products and pharmacologically active molecules.[1][2] They exhibit a wide range of
biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2]
9-Hydroxyeriobofuran is a promising target for synthesis due to its potential as a bioactive
compound. This protocol details a plausible synthetic pathway, providing researchers with a
foundational method for its preparation and future investigation.

Proposed Synthetic Pathway

The proposed synthesis of 9-Hydroxyeriobofuran involves a multi-step sequence
commencing with commercially available starting materials. The key steps include a Perkin-
type reaction to construct the benzofuran core, followed by functional group manipulations to
install the requisite hydroxyl group.
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Diagram of the Proposed Synthetic Workflow:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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